Cas no 139675-20-0 (Pentanoic acid, 4-propoxy-, 4-[2-(4-octylphenyl)-5-thiazolyl]phenyl ester)

• Product name: Pentanoic acid, 4-propoxy-, 4-[2-(4-octylphenyl)-5-thiazolyl]phenyl ester
• CAS No: 139675-20-0
• MF: C₃₁H₄₁NO₃S
• MW: 507.727147817612
• CID: 1277816

Pentanoic acid, 4-propoxy-, 4-[2-(4-octylphenyl)-5-thiazolyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-propoxy-, 4-[2-(4-octylphenyl)-5-thiazolyl]phenyl ester

• Inchi： 1S/C31H41NO3S/c1-4-6-7-8-9-10-11-25-13-15-27(16-14-25)31-32-23-29(36-31)26-17-19-28(20-18-26)35-30(33)21-12-24(3)34-22-5-2/h13-20,23-24H,4-12,21-22H2,1-3H3
• InChI Key： WYBWRZWWTOLRJV-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C2SC(C3=CC=C(CCCCCCCC)C=C3)=NC=2)C=C1)(=O)CCC(OCCC)C

Computed Properties

• Exact Mass: 507.28093

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 628.7±65.0 °C(Predicted)
• PSA: 48.42
• pka: 1.97±0.10(Predicted)